Cas no 721416-56-4 (2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide
• CAS No: 721416-56-4
• MF: C₁₉H₁₆F₂N₂O₂
• MW: 342.339351654053
• CID: 6505088
• PubChem ID: 2382831
• Update Time: 2025-07-15

2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide

• Inchi： 1S/C19H16F2N2O2/c1-12-4-3-5-13(2)17(12)23-18(24)15(11-22)10-14-6-8-16(9-7-14)25-19(20)21/h3-10,19H,1-2H3,(H,23,24)
• InChI Key： BIEUEUWROBEBOI-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)C(C#N)=CC1=CC=C(OC(F)F)C=C1

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.3±50.0 °C(Predicted)
• pka: 10.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide

Introduction to 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide (CAS No. 721416-56-4)

2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 721416-56-4, this molecule represents a fusion of aromatic rings, heterocyclic functionalities, and reactive sites that make it a promising candidate for further investigation in drug discovery and medicinal chemistry. The compound's structure incorporates a cyano group, a (difluoromethoxy)phenyl moiety, and an N-(2,6-dimethylphenyl)-2-propenamide backbone, which collectively contribute to its chemical reactivity and biological profile.

The (difluoromethoxy)phenyl group is particularly noteworthy as it introduces electron-withdrawing and electron-donating effects that can modulate the compound's interaction with biological targets. This substitution pattern is frequently explored in medicinal chemistry due to its ability to enhance binding affinity and selectivity. Additionally, the presence of a cyano group at the 2-position of the propenamide moiety suggests potential for further functionalization, allowing for the development of derivatives with tailored properties. The N-(2,6-dimethylphenyl) part of the molecule provides steric bulk and electronic modulation, which can influence both the pharmacokinetic and pharmacodynamic properties of any resulting drug candidates.

In recent years, there has been growing interest in compounds that incorporate fluoro substituents, such as the (difluoromethoxy)phenyl group in this molecule. Fluoroatoms are known to enhance metabolic stability, improve binding affinity, and increase lipophilicity, making them invaluable in modern drug design. The specific arrangement of these substituents in 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide positions it as a potential lead compound for further optimization. Researchers have been exploring similar structures in the quest to develop novel therapeutics for various diseases, including cancer and inflammatory disorders.

The propenamide core is another key feature of this compound that warrants discussion. Propenamides are versatile pharmacophores that have shown promise in multiple therapeutic areas due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The cyano group at the 2-position further enhances the reactivity of this moiety, allowing for possible derivatization into other functional groups that could improve drug-like properties. This flexibility makes 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide an attractive scaffold for medicinal chemists seeking to develop new molecules with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide. These techniques allow researchers to predict the biological activity of molecules based on their structural features before conducting expensive wet-lab experiments. The combination of experimental validation with computational modeling has become a cornerstone of modern drug discovery, enabling faster identification of compounds with potential therapeutic value. In this context, CAS No. 721416-56-4 serves as a unique identifier that facilitates database searches and ensures reproducibility in research efforts.

The pharmaceutical industry continues to invest heavily in developing novel treatments for unmet medical needs. Compounds like 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(2,6-dimethylphenyl)-2-propenamide represent a critical part of this effort. By leveraging structural motifs that have demonstrated success in previous drug candidates, researchers can streamline the drug discovery process while minimizing risks associated with late-stage failures. The presence of multiple functional groups in this molecule provides ample opportunities for chemical modification, allowing for fine-tuning of its pharmacological profile.

In conclusion, 721416-56-4 corresponds to a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of substituents—such as the cyano group, (difluoromethoxy)phenyl, and N-(2,6-dimethylphenyl) moiety—makes it an intriguing candidate for further exploration. As advancements in synthetic chemistry and computational biology continue to evolve, 721416-56-4 may serve as a foundation for developing novel therapeutics that address critical health challenges worldwide.